Cas no 854185-19-6 (3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride)

• Product Name: 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride
• CAS No: 854185-19-6
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• CID: 1073818
• PubChem ID: 44229282
• Update Time: 2025-10-30

3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-Methoxy-4-(3-methylbutoxy)benzyl]amine hydrochloride
• 854185-19-6
• 3-methoxy-4-(3-methylbutoxy)phenylmethan-amine hydrochloride
• AKOS005111149
• SB81700
• DTXSID80657970
• (4-(Isopentyloxy)-3-methoxyphenyl)methanamine hydrochloride
• [3-methoxy-4-(3-methylbutoxy)phenyl]methanamine;hydrochloride
• 1-[3-Methoxy-4-(3-methylbutoxy)phenyl]methanamine--hydrogen chloride (1/1)
• [3-Methoxy-4-(3-methylbutoxy)benzyl]aminehydrochloride
• (4-(Isopentyloxy)-3-methoxyphenyl)methanaminehydrochloride
• 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride

• MDL： MFCD12195856
• Inchi： 1S/C13H21NO2.ClH/c1-10(2)6-7-16-12-5-4-11(9-14)8-13(12)15-3;/h4-5,8,10H,6-7,9,14H2,1-3H3;1H
• InChI Key： DVUPAEMHBOHBBA-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(CN)=CC=1OC)CCC(C)C

Computed Properties

• Exact Mass: 259.1339066g/mol
• Monoisotopic Mass: 259.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride

Introduction to 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride (CAS No. 854185-19-6)

3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride, identified by the CAS number 854185-19-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of amine derivatives, featuring a benzylamine core substituted with methoxy and tertiary butoxy groups, which contribute to its distinct chemical behavior and potential biological activities.

The molecular structure of 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride consists of a benzene ring substituted at the 3-position with a methoxy group (-OCH₃) and at the 4-position with a tertiary butoxy group (-OCH₂CH(CH₃)₂). The presence of these bulky alkoxy groups enhances the compound's solubility in organic solvents and may influence its interactions with biological targets. The hydrochloride salt form improves its stability and bioavailability, making it a valuable intermediate in drug development.

In recent years, there has been growing interest in amine derivatives as pharmacological agents due to their ability to modulate various biological pathways. The structural features of 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride suggest potential applications in the design of novel therapeutic compounds. Specifically, the benzylamine moiety is known to be a key structural element in many bioactive molecules, including antidepressants and antipsychotics. The methoxy and tertiary butoxy substituents may further enhance binding affinity or selectivity by influencing the compound's conformational flexibility and electronic properties.

One of the most compelling aspects of 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride is its potential role in the development of drugs targeting neurological disorders. Current research indicates that amine-based compounds can interact with neurotransmitter receptors and enzymes, thereby modulating synaptic transmission. The unique substitution pattern of this compound may allow it to bind selectively to specific receptor subtypes, reducing off-target effects and improving therapeutic efficacy. For instance, studies have shown that similar amine derivatives exhibit inhibitory effects on monoamine oxidase (MAO) enzymes, which are implicated in conditions such as depression and Parkinson's disease.

Furthermore, the hydrochloride salt form of 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride enhances its pharmacokinetic profile, ensuring better absorption and distribution within the body. This is particularly important for oral formulations, where bioavailability is a critical factor in determining drug effectiveness. The improved solubility and stability provided by the hydrochloride salt also facilitate its use in preclinical studies, allowing researchers to assess its pharmacological properties more accurately.

The synthesis of 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride involves multi-step organic reactions, including nucleophilic aromatic substitution and alkylation processes. The precise control of reaction conditions is essential to achieve high yields and purity levels. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthetic route. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have also contributed to the study of 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. This has enabled virtual screening of potential drug candidates before moving into costly wet-lab experiments. Such computational approaches have been instrumental in identifying lead compounds for further optimization, reducing the time and resources required for drug discovery.

In addition to its potential applications in central nervous system disorders, 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride may also have utility in other therapeutic areas. For example, its structural motif could be modified to develop compounds targeting inflammatory pathways or cancer cell proliferation. The presence of both electron-donating (methoxy) and sterically hindering (tertiary butoxy) groups provides a versatile platform for designing molecules with tailored biological activities.

The safety profile of 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride is another critical consideration in its development as a pharmaceutical agent. Preclinical toxicology studies are essential to evaluate potential side effects and determine safe dosage ranges. These studies often involve acute toxicity assays, chronic exposure tests, and genetic toxicity evaluations. By thoroughly assessing the compound's safety profile early in the development process, researchers can mitigate risks associated with human trials.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on a drug candidate's safety and efficacy before approving it for clinical use. The hydrochloride salt form of 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride must undergo rigorous testing to meet these regulatory standards. This includes pharmacokinetic studies to understand how the compound is absorbed, distributed, metabolized, and excreted by the body.

The future prospects for 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride are promising, given its unique structural features and potential biological activities. Ongoing research aims to explore new synthetic methodologies that could improve yield and scalability while maintaining high purity standards. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development of novel derivatives based on this compound.

In conclusion, 3-Methoxy-4-(3-methylbutoxy)benzylamine Hydrochloride (CAS No. 854185-19-6) represents a significant advancement in pharmaceutical research due to its versatile structure and potential therapeutic applications. The combination of methoxy and tertiary butoxy substituents offers unique advantages in terms of bioactivity modulation. With continued research efforts focused on synthesis optimization, computational modeling, and preclinical evaluation, this compound holds great promise for contributing to next-generation treatments for neurological disorders and other diseases. The development journey from laboratory discovery towards clinical application underscores the importance of interdisciplinary collaboration .